4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl]-1-(4-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C21H22N4O3/c1-24(2)16-6-4-14(5-7-16)20-22-21(28-23-20)15-12-19(26)25(13-15)17-8-10-18(27-3)11-9-17/h4-11,15H,12-13H2,1-3H3
• InChI Key: YEAUGHQXSZTOHH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NOC(=N2)C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 941893-30-7

Description

This compound features a pyrrolidin-2-one core substituted with a 4-methoxyphenyl group and a 1,2,4-oxadiazole ring bearing a 4-(dimethylamino)phenyl moiety. The oxadiazole ring enhances metabolic stability and hydrogen-bonding capacity, while the dimethylamino and methoxy groups contribute to electronic effects (electron-donating) and solubility . Such structural attributes are common in antimicrobial and kinase-targeting agents, as seen in related compounds from the evidence (e.g., antimicrobial oxadiazoles in and ) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one typically involves multi-step organic reactions. One common approach is to start with the preparation of the 1-(4-methoxyphenyl)pyrrolidin-2-one core, which can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions. The oxadiazole ring can be introduced via cyclization reactions involving hydrazides and carboxylic acids or their derivatives .

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, green solvents, and catalysts to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the aromatic rings or the oxadiazole moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorination using thionyl chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a fluorescent probe due to its unique electronic properties.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one involves its interaction with specific molecular targets. The compound may bind to proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrrolidin-2-one Ring

• Target Compound : 4-Methoxyphenyl substituent.
  • The methoxy group improves solubility in polar solvents due to its electron-donating nature.
• Analog from : 1-(3-Fluoro-4-methylphenyl) substituent.

Substituent Variations on the 1,2,4-Oxadiazole Ring

• Target Compound: 4-(Dimethylamino)phenyl group. Strong electron-donating dimethylamino group enhances π-π stacking and charge-transfer interactions, critical for binding to biological targets (e.g., antimicrobial proteins) .
• Analog from : 4-(Trifluoromethoxy)phenyl group.
  • The trifluoromethoxy group is highly electronegative and lipophilic, which may improve target affinity in hydrophobic pockets but reduce metabolic stability .
• Analog from : 4-Phenoxyphenyl group.

Core Heterocycle Modifications

• Triazolothiadiazine Analog () :
  • Replacing oxadiazole with triazolothiadiazine introduces sulfur, altering electronic properties and hydrogen-bonding capacity. This derivative showed enhanced CXCR4 signaling modulation, highlighting the impact of heterocycle choice on biological pathways .

Key Findings :

• The target compound’s 4-methoxyphenyl group balances solubility and lipophilicity, making it suitable for gastrointestinal antimicrobial applications .
• Fluorinated analogs () exhibit higher logP values, favoring CNS penetration but requiring formulation optimization for solubility .
• Electron-withdrawing groups (e.g., trifluoromethoxy) improve target affinity but may increase toxicity risks .

Biological Activity

The compound 4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one is a novel chemical entity that has garnered attention for its potential biological activities, particularly in the context of cancer therapy and other therapeutic areas. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The systematic name of the compound reflects its complex structure, which includes a pyrrolidinone core, an oxadiazole ring, and dimethylamino and methoxy substituents. The molecular formula is $C_{22}H_{23}N_{4}O_{3}$ with a molecular weight of approximately 393.45 g/mol. The presence of these functional groups suggests potential interactions with various biological targets.

Biological Activity Overview

Research has indicated that this compound exhibits significant biological activity across several assays, particularly in cancer cell lines. Below are key findings from various studies:

Anticancer Activity

• Inhibition of Cancer Cell Viability :
  • A study highlighted that derivatives of the dimethylaminophenyl fragment showed considerable cytotoxic effects against breast cancer cell lines (MDA-MB-231) and pancreatic cancer cell lines (Panc-1). The most active compounds demonstrated EC50 values as low as 7.3 μM against MDA-MB-231 cells .
  • The compound was noted to completely disrupt colony formation in MDA-MB-231 cells at concentrations of 1 and 2 μM, indicating strong antiproliferative properties .
• Mechanism of Action :
  • The mechanism appears to involve the induction of apoptosis and inhibition of cell migration, although specific pathways remain to be fully elucidated .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications on the oxadiazole and pyrrolidinone moieties significantly influence the biological activity. For instance:

• Compounds with halogen substitutions exhibited enhanced activity compared to their non-substituted counterparts.
• The presence of the methoxy group on the phenyl ring was crucial for maintaining potency against selected cancer cell lines .

Table 1: Biological Activity Summary

Compound ID	Cell Line	EC50 (μM)	Effect on Colony Formation	Mechanism
5k	MDA-MB-231	7.3	Complete disruption	Apoptosis induction
5k	Panc-1	10.2	Significant inhibition	Cell cycle arrest
3d	Panc-1	Not specified	Moderate inhibition	Not fully elucidated

Case Study 1: Efficacy in Breast Cancer

In a controlled study involving MDA-MB-231 cells, treatment with compound 5k resulted in a significant decrease in cell viability and colony formation compared to untreated controls. The study utilized both monolayer and spheroid cultures to assess the efficacy across different growth conditions, demonstrating that the compound's activity was maintained even in more physiologically relevant models .

Case Study 2: Pancreatic Cancer Response

Another study focused on Panc-1 cells revealed that compound 3d inhibited spheroid growth effectively, suggesting that this compound could be further explored as a therapeutic option for pancreatic cancer treatment .